Cas no 2171871-24-0 (7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid)

• Product Name: 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid
• CAS No: 2171871-24-0
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• CID: 6186838
• PubChem ID: 165803697
• Update Time: 2025-11-04

7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid
• EN300-1267553
• 2171871-24-0

• Inchi： 1S/C14H15BrN2O2/c1-3-8(2)6-12-16-11-7-9(15)4-5-10(11)13(17-12)14(18)19/h4-5,7-8H,3,6H2,1-2H3,(H,18,19)
• InChI Key： DMCPOFZDZDTFFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(=O)O)=NC(CC(C)CC)=NC=2C=1

Computed Properties

• Exact Mass: 322.03169g/mol
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid

Comprehensive Overview of 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171871-24-0)

In the rapidly evolving field of pharmaceutical and organic chemistry, 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid (CAS No. 2171871-24-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its quinazoline core and bromo substitution, serves as a versatile intermediate in drug discovery and material science. Researchers and industry professionals frequently search for "quinazoline derivatives synthesis" or "brominated heterocycles applications," reflecting the growing demand for specialized chemical building blocks.

The molecular structure of 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid features a carboxylic acid functional group at the 4-position, which enhances its reactivity in coupling reactions. This attribute aligns with trending topics like "green chemistry in pharmaceutical intermediates" and "sustainable synthesis methods," as the compound can be utilized in eco-friendly catalytic processes. Its 2-methylbutyl side chain further contributes to lipophilicity, a critical factor in bioavailability studies—a subject often queried as "improving drug solubility" in academic forums.

Analytical techniques such as NMR spectroscopy and HPLC purity testing are essential for characterizing this compound, addressing common search queries like "how to validate quinazoline derivatives." The bromo substituent at the 7-position enables selective cross-coupling reactions, making it valuable for "palladium-catalyzed transformations"—a hot topic in synthetic chemistry circles. Recent publications highlight its role in designing kinase inhibitors, tying into popular searches such as "targeted cancer therapy compounds."

From a commercial perspective, CAS No. 2171871-24-0 is often referenced in patents related to "small molecule drug development," underscoring its industrial relevance. Stability studies under varying pH conditions (a frequently asked "API degradation analysis" question) confirm its robustness as an intermediate. Furthermore, its crystalline form meets stringent "pharmaceutical grade standards," another high-traffic keyword in procurement databases.

Emerging applications in "fluorescent probes" research leverage the quinazoline scaffold's photophysical properties, while its metabolic stability makes it a candidate for "prodrug design strategies." These facets directly respond to trending searches like "advanced functional materials chemistry" and "optimizing compound half-life." Regulatory-compliant documentation available for this compound also addresses frequent queries about "REACH compliance for specialty chemicals."

In conclusion, 7-bromo-2-(2-methylbutyl)quinazoline-4-carboxylic acid represents a multifaceted tool for modern chemical research, intersecting with numerous cutting-edge themes from "precision medicine" to "catalysis innovation." Its well-documented synthetic pathways and adaptable chemistry continue to inspire solutions across therapeutic and technological frontiers.